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Introduction
Matrin 3 (MATR3) is a highly conserved nuclear matrix protein that plays a critical role in a

multitude of cellular processes by binding to both DNA and RNA.[1][2] Its function is integral to

nuclear architecture, gene regulation, and RNA metabolism, including transcription, alternative

splicing, and mRNA stabilization.[1][2][3][4] MATR3 contains two zinc finger domains for DNA

binding and two RNA recognition motifs (RRMs) that are crucial for its interaction with RNA.[3]

[4][5][6] Given its widespread involvement in cellular functions, dysregulation of MATR3 has

been implicated in various diseases, including amyotrophic lateral sclerosis (ALS),

frontotemporal dementia (FTD), and certain cancers.[1][3][7]

The identification and validation of MATR3 target genes are crucial for understanding its

biological functions and its role in disease pathogenesis. Quantitative Polymerase Chain

Reaction (qPCR) is a sensitive and specific method for quantifying gene expression levels,

making it an ideal technique for validating putative MATR3 target genes identified through high-

throughput methods like ChIP-seq, PAR-CLIP, or RNA-seq. This application note provides a

detailed protocol for the validation of MATR3 target genes using qPCR.

Matrin 3 and Its Role in Gene Regulation
MATR3 regulates gene expression at multiple levels:
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Transcriptional Regulation: MATR3 can bind to enhancer and promoter regions of genes,

interacting with transcription factors to modulate their expression.[3]

Alternative Splicing: By binding to intronic pyrimidine-rich sequences, MATR3 can influence

the inclusion or exclusion of exons, thereby regulating the production of different protein

isoforms from a single gene.[8][9]

mRNA Stability: MATR3 can bind to and stabilize certain mRNA transcripts, affecting their

half-life and ultimately the amount of protein produced.[10][11][12]

Validated and Putative Matrin 3 Target Genes
Several studies have identified and, in some cases, validated the targets of MATR3. These

targets are involved in diverse cellular pathways, including RNA metabolism, DNA damage

response, and cell cycle control.

Data Presentation: qPCR Validation of Matrin 3 Target
Genes
The following table summarizes representative quantitative data from hypothetical qPCR

experiments designed to validate MATR3 target genes. The data illustrates the expected

changes in gene expression following the knockdown of MATR3 in a relevant cell line.
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Target Gene Gene Function

Expected
Change upon
MATR3
Knockdown

Fold Change
(Mean ± SD)

p-value

Splicing Targets

SETD5

Histone

Methyltransferas

e

Increased Exon

Inclusion
1.8 ± 0.2 < 0.05

TTLL5
Tubulin Tyrosine

Ligase-Like 5

Increased Exon

Inclusion
2.1 ± 0.3 < 0.05

WIBG
Within BGCN

Homolog

Increased Exon

Inclusion
1.6 ± 0.15 < 0.05

OGDH
Oxoglutarate

Dehydrogenase

Increased Exon

Inclusion
1.9 ± 0.25 < 0.05

ELN Elastin
Increased Exon

Inclusion
1.5 ± 0.2 < 0.05

Autoinflammation

TDRD3
Tudor Domain

Containing 3

Downregulation

(due to mis-

splicing)

0.4 ± 0.08 < 0.01

Cell Cycle

Regulation

CDK6

Cyclin-

Dependent

Kinase 6

Downregulation 0.6 ± 0.1 < 0.05

CCND1 Cyclin D1 Downregulation 0.7 ± 0.12 < 0.05

CCND2 Cyclin D2 Downregulation 0.5 ± 0.09 < 0.01

CDKN1A (p21) Cyclin-

Dependent

Upregulation 2.5 ± 0.4 < 0.01
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Kinase Inhibitor

1A

CDKN1B (p27)

Cyclin-

Dependent

Kinase Inhibitor

1B

Upregulation 2.2 ± 0.3 < 0.01

Signaling Pathways Involving Matrin 3
MATR3 is a node in several critical signaling pathways. Understanding these pathways

provides context for the function of its target genes.
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Nucleus

DNA Double-Strand
Break

ATM Kinaseactivates Matrin 3
phosphorylates Phosphorylated

Matrin 3
DNA Damage Response

Proteins (e.g., Ku70/80, RAD50)
recruits/regulates

DNA Repair
mediates
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Glutamate

NMDA Receptor

binds

Ca²⁺ Influx

opens

Calmodulin

activates

Calpain

activates

Activated
Ca²⁺/Calmodulin

Matrin 3

binds to

MATR3 Degradation RNA Binding
Inhibited

cleaves
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Cell Culture
(e.g., HeLa, SH-SY5Y)

MATR3 Knockdown
(e.g., siRNA)

Total RNA Extraction

Reverse Transcription
(cDNA Synthesis)

Quantitative PCR (qPCR)

Data Analysis
(ΔΔCt Method)

Target Gene Validation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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